Cas no 187728-27-4 (3,5-Heptanediol, 2-methyl-)

• Product Name: 3,5-Heptanediol, 2-methyl-
• CAS No: 187728-27-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 1383152
• Update Time: 2024-08-16

3,5-Heptanediol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanediol, 2-methyl-

• Inchi： 1S/C8H18O2/c1-4-7(9)5-8(10)6(2)3/h6-10H,4-5H2,1-3H3
• InChI Key： AUGLSFONVIKZLA-UHFFFAOYSA-N
• SMILES： CC(C)C(O)CC(O)CC

Computed Properties

• Exact Mass: 146.13074

Experimental Properties

• Density: 0.9299 g/cm3(Temp: 13 °C)
• Boiling Point: 121 °C(Press: 223 Torr)
• PSA: 40.46
• pka: 14.88±0.20(Predicted)